Cas no 105694-44-8 (7-bromo-3H-isobenzofuran-1-one)

• Product Name: 7-bromo-3H-isobenzofuran-1-one
• CAS No: 105694-44-8
• MF: C₈H₅BrO₂
• MW: 213.028101682663
• MDL: MFCD18204744
• CID: 1161740
• PubChem ID: 13720121
• Update Time: 2024-11-03

7-bromo-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3H-2-benzofuran-1-one
• 7-bromophthalide
• 7-Brom-phthalid
• 7-bromo-phthalide
• SureCN855553
• CTK0G4873
• 1(3H)-Isobenzofuranone, 7-bromo-
• ACMC-20m8sx
• AGN-PC-00NP92
• 7-Bromoisobenzofuran-1(3H)-one
• AS-61027
• DTXSID40547580
• Y12627
• SCHEMBL855553
• 7-Bromo-2-benzofuran-1(3H)-one
• 7-Bromo-3H-isobenzofuran-1-one
• SY272662
• CS-0132505
• AKOS022690781
• A856235
• 105694-44-8
• 7-bromo-1,3-dihydro-2-benzofuran-1-one
• MFCD18204744
• 7-bromo-3H-isobenzofuran-1-one

• MDL： MFCD18204744
• Inchi： 1S/C8H5BrO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2
• InChI Key： BSKYWJYGAQMPLU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2COC(C=21)=O

Computed Properties

• Exact Mass: 211.94725
• Monoisotopic Mass: 211.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides